Cas no 1014072-87-7 (8-(3,5-Dimethyl-1H-pyrazol-1-yl)-3-methyl-7-(2-methylallyl)-1H-purine-2,6(3H,7H)-dione)

• Product Name: 8-(3,5-Dimethyl-1H-pyrazol-1-yl)-3-methyl-7-(2-methylallyl)-1H-purine-2,6(3H,7H)-dione
• CAS No: 1014072-87-7
• MF: C₁₅H₁₈N₆O₂
• MW: 314.342422008514
• CID: 5060008
• Update Time: 2025-07-18

8-(3,5-Dimethyl-1H-pyrazol-1-yl)-3-methyl-7-(2-methylallyl)-1H-purine-2,6(3H,7H)-dione Chemical and Physical Properties

Names and Identifiers

• 8-(3,5-Dimethyl-1H-pyrazol-1-yl)-3-methyl-7-(2-methylallyl)-1H-purine-2,6(3H,7H)-dione
• STL312612
• ST51078225
• Z992422330
• 8-(3,5-dimethylpyrazol-1-yl)-3-methyl-7-(2-methylprop-2-enyl)purine-2,6-dione
• 8-(3,5-dimethyl-1H-pyrazol-1-yl)-3-methyl-7-(2-methylprop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 8-(3,5-dimethyl-1H-pyrazol-1-yl)-6-hydroxy-3-methyl-7-(2-methylprop-2-en-1-yl)-3,7-dihydro-2H-purin-2-one
• 8-(3,5-dimethylpyr

• Inchi： 1S/C15H18N6O2/c1-8(2)7-20-11-12(19(5)15(23)17-13(11)22)16-14(20)21-10(4)6-9(3)18-21/h6H,1,7H2,2-5H3,(H,17,22,23)
• InChI Key： HIJXOXAUUGEEGT-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C(N3C(C)=CC(C)=N3)N2CC(=C)C)N(C)C(N1)=O

Computed Properties

• Exact Mass: 314.14912384 g/mol
• Monoisotopic Mass: 314.14912384 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 85
• Molecular Weight: 314.34

Additional information on 8-(3,5-Dimethyl-1H-pyrazol-1-yl)-3-methyl-7-(2-methylallyl)-1H-purine-2,6(3H,7H)-dione

Introduction to 8-(3,5-Dimethyl-1H-pyrazol-1-yl)-3-methyl-7-(2-methylallyl)-1H-purine-2,6(3H,7H)-dione (CAS No. 1014072-87-7)

8-(3,5-Dimethyl-1H-pyrazol-1-yl)-3-methyl-7-(2-methylallyl)-1H-purine-2,6(3H,7H)-dione, with the CAS number 1014072-87-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of purine derivatives and is characterized by its unique structural features, which include a pyrazole ring and a methylallyl substituent. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 8-(3,5-Dimethyl-1H-pyrazol-1-yl)-3-methyl-7-(2-methylallyl)-1H-purine-2,6(3H,7H)-dione is composed of a purine core with several functional groups attached. The purine core is a fundamental building block in many biologically active molecules, including nucleic acids and various natural products. The presence of the 3,5-dimethylpyrazole and 2-methylallyl groups imparts unique properties to this compound, making it an interesting candidate for further research and development.

Recent studies have highlighted the potential of purine derivatives in various therapeutic areas. For instance, purine-based compounds have shown promise in the treatment of inflammatory diseases, cancer, and neurological disorders. The specific structure of 8-(3,5-Dimethyl-1H-pyrazol-1-yl)-3-methyl-7-(2-methylallyl)-1H-purine-2,6(3H,7H)-dione suggests that it may exhibit similar or even enhanced biological activities compared to other purine derivatives.

In the context of inflammation, purine derivatives have been shown to modulate the activity of adenosine receptors, which play a crucial role in regulating immune responses. The pyrazole ring in 8-(3,5-Dimethyl-1H-pyrazol-1-yl)-3-methyl-7-(2-methylallyl)-1H-purine-2,6(3H,7H)-dione may enhance its affinity for these receptors, potentially leading to more effective anti-inflammatory effects. Additionally, the methylallyl substituent could influence the compound's pharmacokinetic properties, such as solubility and bioavailability.

Cancer research has also benefited from the study of purine derivatives. These compounds can interfere with DNA synthesis and repair mechanisms, making them potential candidates for anticancer therapies. The structural features of 8-(3,5-Dimethyl-1H-pyrazol-1-yl)-3-methyl-7-(2-methylallyl)-1H-purine-2,6(3H,7H)-dione, particularly the presence of the methylallyl group, may enhance its ability to interact with DNA or other cellular targets involved in cancer progression.

In neurological disorders, purine derivatives have been explored for their neuroprotective properties. Adenosine receptors are known to be involved in neuroprotection and neuroinflammation. The specific structure of 8-(3,5-Dimethyl-1H-pyrazol-1-yl)-3-methyl-7-(2-methylallyl)-1H-purine-2,6(3H,7H)-dione, with its unique combination of functional groups, could provide enhanced neuroprotective effects by modulating these receptors more effectively.

The synthesis of 8-(3,5-Dimethyl-1H-pyrazol-1-yl)-3-methyl-7-(2-methylallyl)-1H-purine-2,6(3H,7H)-dione has been reported in several scientific publications. The process typically involves multiple steps and requires careful control of reaction conditions to ensure high yields and purity. Advanced synthetic methods and techniques have been developed to optimize the production of this compound on both laboratory and industrial scales.

Clinical trials are an essential step in evaluating the safety and efficacy of new compounds like 8-(3,5-Dimethyl-1H-pyrazol-1-yl)-3-methyl-7-(2-methylallyl)-1H-purine-2,6(3H,7H)-dione. While preclinical studies have shown promising results in vitro and in animal models, further investigation is needed to confirm its therapeutic potential in humans. Ongoing research aims to address key questions related to dosing regimens, side effects, and long-term safety profiles.

The pharmaceutical industry is increasingly interested in compounds with novel mechanisms of action and improved therapeutic profiles. The unique structure and potential biological activities of 8-(3,5-Dimethyl-1H-pyrazol-1-y l ) - 3 -m eth y l - 7 - ( 2 - m eth y l al ly l ) - 1 H - pu ri ne - 2 , 6 ( 3 H , 7 H ) - d i one strong > make it an attractive candidate for further development as a therapeutic agent. Collaborative efforts between academic researchers and pharmaceutical companies are underway to advance this compound through preclinical and clinical stages. p > p > article > response >